Cas no 2168381-19-7 (Tert-butyl 8-amino-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carboxylate)

• Product Name: Tert-butyl 8-amino-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carboxylate
• CAS No: 2168381-19-7
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 6110606
• PubChem ID: 137942447
• Update Time: 2025-05-20

Tert-butyl 8-amino-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6733130
• 2168381-19-7
• Tert-butyl 8-amino-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carboxylate
• tert-butyl 8-amino-decahydroquinoline-1-carboxylate

• Inchi： 1S/C14H26N2O2/c1-14(2,3)18-13(17)16-9-5-7-10-6-4-8-11(15)12(10)16/h10-12H,4-9,15H2,1-3H3
• InChI Key： MKIXLFVZRFLGEN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC2CCCC(C12)N)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 8-amino-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carboxylate

Tert-butyl 8-amino-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 8-amino-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carboxylate, identified by the CAS number 2168381-19-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the quinoline derivative family and has garnered attention due to its potential applications in drug development and chemical synthesis.

Quinoline derivatives have long been recognized for their diverse biological activities and structural versatility. The presence of the amino group at position 8 and the tert-butyl ester at position 1 in this compound introduces unique chemical properties that make it a valuable substrate for further functionalization. Recent studies have highlighted its role in the synthesis of bioactive molecules with potential therapeutic applications.

One of the most notable aspects of this compound is its ability to serve as an intermediate in the construction of complex molecular architectures. Researchers have employed this compound in the development of novel antibiotics and anticancer agents. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with cancer cell proliferation.

The synthesis of Tert-butyl 8-amino-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carboxylate involves a multi-step process that includes both traditional organic synthesis techniques and modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions. This has enabled chemists to produce high-purity samples required for advanced biological testing.

In terms of pharmacokinetics and bioavailability studies conducted on this compound reveal promising results. The tert-butyl ester group enhances solubility and stability in physiological conditions without compromising bioavailability. These properties make it an ideal candidate for oral drug delivery systems.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior at molecular level. Molecular docking studies have shown that it can bind effectively to various protein targets implicated in diseases such as Alzheimer's and Parkinson's. Such findings underscore its potential as a lead compound for developing new therapeutic agents.

Moreover,the environmental impact assessment studies conducted on this compound indicate that it is biodegradable under controlled conditions,minimizing its ecological footprint.This aligns with current trends towards sustainable chemistry practices.

In conclusion,Tert-butyl 8-amino-3,4,4a56788a-octahydro2Hquinoline1carboxylate stands out as a versatile building block with immense potential across multiple domains within organic chemistry and pharmacology.As research continues to unravel its full spectrum of applications,this compound is poised to play an increasingly important role in advancing modern medicine.